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Compound of Interest

Compound Name: Sulfur dibromide

Cat. No.: B3366742

For research and informational purposes only. The synthesis and handling of the materials
discussed herein are hazardous and should only be undertaken by qualified professionals in a
controlled laboratory setting with appropriate safety measures in place.

This document provides a technical overview of sulfur dibromide (SBrz), focusing on its
chemical properties, the principles of its formation from sulfur dichloride and hydrogen bromide,
and critical safety information. Due to the hazardous nature of the compounds involved, this is
not a detailed experimental protocol but rather an educational guide for researchers and
professionals.

Properties of Sulfur Dibromide

Sulfur dibromide is an inorganic compound with the formula SBr-. It is a toxic gas that is
characterized by its significant instability.[1] At standard conditions, it readily decomposes into
disulfur dibromide (Sz2Brz) and elemental bromine.[1] This inherent instability is a dominant
feature of its chemistry and makes its isolation under normal conditions challenging.[1]

Theoretical models suggest that SBr2 has a bent molecular geometry, similar to sulfur
dichloride (SCI2), with a bond angle of approximately 103°.[2][3] The molecule is polar due to
the difference in electronegativity between sulfur and bromine atoms and its bent shape.[4]

Table 1: Physicochemical Properties of Sulfur Halides
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Sulfur Dibromide Disulfur Dibromide  Sulfur Dichloride
Property
(SBr2) (Sz2Br2) (SCI2)
Molar Mass 191.873 g/mol [1] 223.93 g/mol [5] 102.97 g/mol
Appearance Toxic gas[1] Yellow-brown liquid[5] Bright red liquid[6]
Melting Point - -46 °C[5] -121 °C
- _ 46-48 °C (0.1 mmHg)
Boiling Point Decomposes[1] 5] 59 °C (decomposes)
Density - 2.703 g/cm3[5] 1.621 g/cm3
) Unstable, fumes in
Key Feature Highly unstable[2] More stable than SBr2

air[6]

Principles of Synthesis via Halogen Exchange

The preparation of sulfur dibromide can be achieved through a halogen exchange reaction
between sulfur dichloride (SCI2) and hydrogen bromide (HBr).[1][2] This method is based on
the principle of substituting the chlorine atoms in SCI2 with bromine atoms from HBr.

The reaction is typically performed at low temperatures (e.g., below -20°C) to minimize the
rapid decomposition of the SBr2 product.[2] Due to its instability, sulfur dibromide is often
generated in situ for immediate use in further reactions or for academic study of its transient
nature.[2] Precise control over the stoichiometry, with an excess of HBr (= 2.5 equivalents), is
crucial for driving the reaction towards completion.[2]

Reaction and Decomposition Pathways

Sulfur dibromide's high reactivity is evident in its decomposition and hydrolysis pathways.

o Thermal Decomposition: SBr2 readily decomposes into the more stable disulfur dibromide
(S2Br2) and elemental bromine.[1][2] At higher temperatures, the decomposition can proceed
further to elemental sulfur (Ss) and bromine, likely through radical intermediates.[2]

e Hydrolysis: In the presence of water, sulfur dibromide hydrolyzes to produce hydrogen
bromide (HBr), sulfur dioxide (SO2z), and elemental sulfur.[1][2] This reaction is analogous to
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the hydrolysis of sulfur dichloride.[2]

Below is a logical diagram illustrating the formation and primary reaction pathways of sulfur
dibromide.

Logical Pathways of Sulfur Dibromide

Sulfur Dichloride (SCl2) Hydrogen Bromide (HBr)

+ HBr
Halogen Exchange)

Sulfur Dibromide (SBr2)

(Unstable Intermediate) Water (H20)

+ H20

Decomposition (Hydrolysis)
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Caption: Formation and reaction pathways of sulfur dibromide.

Safety and Handling

The chemicals involved in the synthesis and the resulting products are hazardous and require

strict safety protocols.

 Sulfur Dichloride (SCI2): A toxic and corrosive red liquid.[6] It reacts with water to form sulfur
dioxide and hydrochloric acid, producing fumes in moist air.[6] It should be handled in a fume
hood with appropriate personal protective equipment (PPE), including gloves and eye
protection.[6]

» Hydrogen Bromide (HBr): A toxic and corrosive gas that can cause severe skin burns and
eye damage upon contact and is toxic if inhaled. Work should be conducted in a well-
ventilated area or fume hood.
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Sulfur Dibromide (SBr2): A toxic gas.[1] Due to its instability, it poses a significant inhalation
hazard.

Disulfur Dibromide (SzBrz): A corrosive liquid that fumes in air and hydrolyzes in water.[5]

General Handling Precautions:

All manipulations should be performed in a well-ventilated fume hood.[7][8]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield,
and a lab coat.[7][8]

Avoid contact with skin, eyes, and clothing.[7]

Prevent contact with water and moisture, as the sulfur halides hydrolyze to form corrosive
and toxic substances.[5][6]

Have emergency procedures and materials for spills and exposure readily available. This
includes safety showers, eyewash stations, and appropriate neutralizing agents.[9]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[9]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes and remove contaminated clothing. Seek medical attention.[9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][10]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[9]

This information is intended for educational purposes for a professional audience and does not

constitute a guide for synthesis. The inherent dangers of these chemicals necessitate a

thorough understanding of their properties and strict adherence to safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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